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Compound of Interest

Compound Name: Tetraconazole

Cat. No.: B1682234

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties and solubility of Tetraconazole, a broad-spectrum triazole fungicide. The
information is presented to support research, development, and formulation activities. All
guantitative data is summarized in structured tables for ease of comparison, and detailed
experimental methodologies are provided for key cited experiments.

Core Physicochemical Properties

Tetraconazole is a well-established fungicide known for its systemic activity. A thorough
understanding of its physicochemical properties is fundamental to predicting its environmental
fate, bioavailability, and for the development of effective formulations.
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Property Value Reference
1-[2-(2,4-dichlorophenyl)-3-
(1,1,2,2-
IUPAC Name [1][2]
tetrafluoroethoxy)propyl]-1H-
1,2,4-triazole
CAS Number 112281-77-3 [21[31[41[5][6]
Molecular Formula C13H11Cl2FaNsO [11051[7]
Molecular Weight 372.15 g/mol [51[7]

Physical Form

Colorless, viscous liquid

[1](2]

Melting Point

Pour point 6 °C

[1]

Boiling Point

Decomposes at 240 °C without

boiling

[1]

Vapor Pressure

1.8 x 1074 Pa (at 20 °C)

[6]i8]

pKa (Predicted)

2.68+0.10

[2]

Octanol-Water Partition
Coefficient (Log P)

3.56 (at 23 °C)

[4119]

Solubility Profile

The solubility of Tetraconazole in various solvents is a critical parameter for its formulation and

delivery. It exhibits moderate solubility in water and is readily soluble in several organic

solvents.
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Solvent Solubility Temperature
Water 150 mg/L 20 °C

156 mg/L (pH 7) 20 °C

0.159 g/L 20 °C

Acetone Readily Soluble Not Specified
Methanol Readily Soluble Not Specified
1,2-Dichloroethane Readily Soluble Not Specified
DMSO Soluble Not Specified
Xylene > 300,000 mg/L 20 °C

Experimental Protocols

The determination of the physicochemical properties of chemical substances like
Tetraconazole follows standardized and internationally recognized methodologies, such as
those published by the Organisation for Economic Co-operation and Development (OECD).
These guidelines ensure data quality and comparability.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of a compound is determined to understand its behavior in aqueous
environments. The Flask Method is a commonly employed technique.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate. After equilibration, the concentration of the substance in the aqueous phase is
determined by a suitable analytical method.

Methodology:

» Preparation of the Test Solution: An excess amount of Tetraconazole is added to a flask
containing purified water.
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Equilibration: The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient
period to reach equilibrium. This can take 24 to 48 hours.

Phase Separation: The solution is centrifuged or filtered to remove undissolved particles.

Analysis: The concentration of Tetraconazole in the clear aqueous phase is determined
using a validated analytical method, such as High-Performance Liquid Chromatography
(HPLC) with UV detection.

Determination of Vapor Pressure (OECD Guideline 104)

Vapor pressure is a key indicator of a substance's volatility. The Gas Saturation Method is a

suitable technique for compounds with low vapor pressures.

Principle: A stream of an inert gas is passed through or over the test substance at a known flow

rate and temperature, becoming saturated with the substance's vapor. The amount of

substance transported by the gas is then determined.

Methodology:

Sample Preparation: A known quantity of Tetraconazole is placed in a temperature-
controlled saturation column.

Gas Saturation: An inert gas (e.g., nitrogen) is passed through the column at a constant,
slow flow rate to ensure saturation.

Trapping: The vapor is collected in a suitable trap (e.g., a sorbent tube or a cold trap).

Quantification: The amount of Tetraconazole in the trap is quantified using an appropriate
analytical technique, such as Gas Chromatography (GC) with a suitable detector. The vapor
pressure is then calculated from the amount of substance collected, the volume of gas
passed through, and the temperature.

Determination of the Partition Coefficient (n-
octanol/water) (OECD Guideline 107)
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The octanol-water partition coefficient (Log P) is a measure of a substance's lipophilicity and is
crucial for predicting its environmental partitioning and biological uptake. The Shake Flask
Method is a classical approach.

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. After
equilibration, the concentration of the substance in each phase is measured to determine the
partition coefficient.

Methodology:
o Preparation of Phases: n-Octanol and water are mutually saturated before the experiment.

e Test Procedure: A known amount of Tetraconazole is added to a mixture of the saturated n-
octanol and water in a vessel.

o Equilibration: The vessel is shaken to facilitate partitioning until equilibrium is reached.
e Phase Separation: The two phases are separated by centrifugation.

e Analysis: The concentration of Tetraconazole in both the n-octanol and water phases is
determined by a suitable analytical method, such as HPLC. The partition coefficient (P) is
calculated as the ratio of the concentration in the n-octanol phase to that in the aqueous
phase. Log P is the base-10 logarithm of this value.

Determination of pKa

The acid dissociation constant (pKa) indicates the strength of an acid in solution. For triazole
fungicides, potentiometric titration is a common method for pKa determination.

Principle: The pH of a solution of the test substance is monitored as a titrant (an acid or a base)
is added incrementally. The pKa is determined from the resulting titration curve.

Methodology:

o Solution Preparation: A precise amount of Tetraconazole is dissolved in a suitable solvent,
often a mixture of water and an organic solvent like methanol or acetonitrile to ensure
solubility.
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« Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCI) or a
strong base (e.g., NaOH) while the pH is continuously measured with a calibrated pH
electrode.

o Data Analysis: The pKa value is determined from the midpoint of the buffer region of the
titration curve, where the concentrations of the protonated and deprotonated forms of the
analyte are equal.

Visualizations

Relationship between Physicochemical Properties and
Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-tetraconazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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